Cas no 3250-74-6 (3-(2H-Tetrazol-5-yl)pyridine)

• Product Name: 3-(2H-Tetrazol-5-yl)pyridine
• CAS No: 3250-74-6
• MF: C₆H₅N₅
• MW: 147.137399435043
• MDL: MFCD00665795
• CID: 84676
• PubChem ID: 151091
• Update Time: 2025-10-28

3-(2H-Tetrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-Tetrazol-5-yl)pyridine
• 5-(3-Pyridyl)-1H-tetrazole
• 3-(1'H-tetrazol-5'-yl)pyridine
• 3-(1H-tetrazole-5-yl)pyridine
• 3-(2H-TETRAAZOL-5-YL)PYRIDINE
• 3-(2H-TETRAZOL-5-YL)-PYRIDINE
• 5-(3-pyridyl)-2H-1,2,3,4-tetraazole
• 5-(3-Pyridyl)tetrazole
• 5-(pyridin-3-yl)tetrazole
• Pyridine,3-(2H-tetrazol-5-yl)
• Pyridyl-3-tetrazole
• 3-(1H-Tetrazol-5-yl)pyridine
• 5-β-Pyridyltetrazole
• 5-beta-Pyridyltetrazole
• Lu 31-102
• A821304
• HMS1623H04
• UNII-ZC84PPS834
• 3250-74-6
• NS00005401
• cid_151091
• 5-(Pyridin-3-yl)-1H-tetrazole
• Pyridine, 3-(2H-tetrazol-5-yl)-
• 3-(2h-tetrazole-5-yl)pyridine
• 3-(1H-1,2,3,4-tetrazol-5-yl)pyridine
• 3-[1(2)H-Tetrazol-5-yl]pyridine
• SY061755
• US8609708, 85
• 5-(3-pyridyl)-tetrazole
• AKOS000310223
• SMR000068460
• ZC84PPS834
• 3-(5-Tetrazolyl)pyridine
• J-018765
• AKOS000262512
• EC 426-810-8
• MLS-0091926.0001
• 3-(1H-tetraazol-5-yl)pyridine
• 3-(2H-1,2,3,4-tetrazol-5-yl)pyridine
• Pyridine, 3-(1H-tetrazol-5-yl)-
• BDBM109776
• Q27295302
• FT-0613493
• Z85921969
• MFCD00040281
• 5-(3-Pyridyl)-1H-tetrazole, 97%
• 5-(3-Pyridyl)-1(H)-tetrazole
• DS-13282
• CHEMBL179365
• P 5722
• SCHEMBL333251
• MLS000056031
• 3-(5-Tetrazolyl) pyridine
• HMS2356F07
• AB06698
• EN300-12753
• DTXSID50186227
• YSWG102
• DB-048229
• STK300040
• BBL038189

• MDL： MFCD00665795
• Inchi： 1S/C6H5N5/c1-2-5(4-7-3-1)6-8-10-11-9-6/h1-4H,(H,8,9,10,11)
• InChI Key： SECHDFHDDVELCV-UHFFFAOYSA-N
• SMILES： N1=C(C2C=NC=CC=2)N=NN1

Computed Properties

• Exact Mass: 147.05400
• Monoisotopic Mass: 147.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 238-242 (Decomposition)
• Boiling Point: 379.4°Cat760mmHg
• Flash Point: 192.2°C
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (slightly).
• PSA: 67.35000
• LogP: 0.26170
• Solubility: Uncertain

3-(2H-Tetrazol-5-yl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL
• Storage Condition：2-8 °C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2H-Tetrazol-5-yl)pyridine

3-(2H-Tetrazol-5-yl)pyridine: A Comprehensive Overview

3-(2H-Tetrazol-5-yl)pyridine, also known by its CAS number 3250-74-6, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of 3-(2H-Tetrazol-5-yl)pyridine consists of a pyridine ring fused with a tetrazole moiety at the 3-position. This combination imparts the compound with distinct electronic and steric properties, which are highly desirable in many chemical reactions. The pyridine ring contributes aromatic stability, while the tetrazole group introduces nitrogen-rich functionality, enhancing the compound's reactivity and compatibility in various chemical environments.

Recent studies have highlighted the potential of 3-(2H-Tetrazol-5-yl)pyridine in the development of novel materials for energy storage applications. Researchers have explored its use as a precursor for synthesizing metal-free catalysts, which exhibit exceptional performance in oxygen reduction reactions (ORR). These catalysts are critical components in fuel cells and other energy conversion devices, where efficient ORR is essential for achieving high energy density and long operational lifetimes.

In addition to its role in energy-related applications, 3-(2H-Tetrazol-5-yl)pyridine has shown promise in the field of medicinal chemistry. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in drug delivery systems. Recent findings suggest that derivatives of this compound can enhance the bioavailability and targeting efficiency of therapeutic agents, offering new avenues for personalized medicine.

The synthesis of 3-(2H-Tetrazol-5-yl)pyridine typically involves multi-step processes that leverage both organic and coordination chemistry principles. One common approach involves the condensation of pyridine derivatives with tetrazole precursors under controlled conditions to achieve high yields and purity. The optimization of these synthetic routes remains an active area of research, driven by the demand for scalable and cost-effective production methods.

The unique electronic properties of 3-(2H-Tetrazol-5-yl)pyridine also make it an attractive candidate for applications in optoelectronics. Recent studies have demonstrated its potential as a building block for constructing organic semiconductors with tailored electronic characteristics. These materials exhibit promising performance in thin-film transistors (TFTs) and light-emitting diodes (LEDs), underscoring their potential impact on next-generation display technologies.

In conclusion, 3-(2H-Tetrazol-5-yl)pyridine, CAS No: 3250-74-6, stands as a testament to the ingenuity of modern chemical synthesis and its ability to address pressing challenges across diverse scientific domains. From energy storage to medicinal chemistry and optoelectronics, this compound continues to inspire innovative research directions, solidifying its position as a key player in contemporary materials science.